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Compound of Interest

Compound Name: FANFT

CAS No.: 24554-26-5

Cat. No.: B1219375

Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides a comprehensive overview of the safety and

handling precautions for N-[4-(5-Nitro-2-furyl)-2-thiazolyl]formamide (FANFT), a potent

carcinogen and mutagen.

Chemical and Physical Properties
FANFT is a dark yellow to gold solid powder. A summary of its key physical and chemical

properties is provided in the table below.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Toxicological Information
FANFT is a known potent tumor initiator and mutagen. It has been shown to cause bladder

tumors in all animal species studied and is mutagenic to many bacteria. When heated to

decomposition, it emits very toxic fumes of sulfur oxides and nitrogen oxides.

Quantitative Toxicity Data:

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Note: This data is based on available information and may not be exhaustive.

Health Hazards and First Aid
Primary Routes of Exposure: Inhalation, skin contact, eye contact, ingestion.
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Health Effects:

Acute: May cause irritation to the skin, eyes, and respiratory tract.

Chronic: Confirmed carcinogen and mutagen. Prolonged or repeated exposure may cause

damage to organs.

First Aid Measures:

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Personal Protective Equipment (PPE)
Due to the high hazard associated with FANFT, strict adherence to PPE protocols is

mandatory.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Handling and Storage
Handling:

Work with FANFT should be conducted in a designated area, such as a certified chemical

fume hood or a glove box.

Avoid the creation of dust. Use wet methods for cleaning if possible.

All equipment and surfaces that come into contact with FANFT should be decontaminated

after use.

Storage:

Store in a tightly sealed, labeled container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials.

Spill and Disposal Procedures
Spill Cleanup:

Evacuate the area and restrict access.

Wear appropriate PPE as outlined in Section 4.

Cover the spill with an absorbent material (e.g., vermiculite, sand).

Carefully collect the absorbed material into a sealed, labeled container for hazardous waste.

Decontaminate the spill area with a suitable cleaning agent (e.g., a 10% bleach solution),

followed by a rinse with water.

Waste Disposal:

All FANFT waste, including contaminated materials, must be disposed of as hazardous

waste in accordance with local, state, and federal regulations.
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Experimental Protocols
Protocol for Weighing FANFT Powder:

Preparation:

Ensure the chemical fume hood or glove box is certified and functioning correctly.

Don all required PPE.

Prepare all necessary equipment (e.g., analytical balance, spatulas, weighing paper,

waste container) inside the containment area.

Weighing:

Carefully open the FANFT container inside the fume hood.

Using a clean spatula, transfer the desired amount of powder onto weighing paper on the

analytical balance.

Avoid any sudden movements that could generate dust.

Post-Weighing:

Securely close the FANFT container.

Carefully transfer the weighed powder to the reaction vessel.

Dispose of the weighing paper and any contaminated utensils in the designated

hazardous waste container.

Decontaminate the balance and the surrounding work area.

Visualizations
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Workflow for the safe handling of FANFT powder.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Decision tree for responding to a FANFT powder spill.

To cite this document: BenchChem. [In-Depth Technical Guide to the Safe Handling of
FANFT Powder]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219375#safety-and-handling-precautions-for-fanft-
powder]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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